Cas no 864923-23-9 (N-(5-methyl-1,2-oxazol-3-yl)-2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide)

$N-(5-methyl-1,2-oxazol-3-yl)-2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide structure$

864923-23-9 structure

Product Name:N-(5-methyl-1,2-oxazol-3-yl)-2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide

CAS No:864923-23-9

MF:C₁₆H₁₂N₄O₄

MW:324.29088306427

CID:6458918

Update Time:2023-12-27

N-(5-methyl-1,2-oxazol-3-yl)-2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(5-methyl-1,2-oxazol-3-yl)-2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide
- Benzofuro[3,2-d]pyrimidine-3(4H)-acetamide, N-(5-methyl-3-isoxazolyl)-4-oxo-
- Inchi： 1S/C16H12N4O4/c1-9-6-12(19-24-9)18-13(21)7-20-8-17-14-10-4-2-3-5-11(10)23-15(14)16(20)22/h2-6,8H,7H2,1H3,(H,18,19,21)
- InChI Key： AICKSPBRULOPRJ-UHFFFAOYSA-N
- SMILES： C1N(CC(NC2C=C(C)ON=2)=O)C(=O)C2OC3=CC=CC=C3C=2N=1

Experimental Properties

Density: 1.56±0.1 g/cm3(Predicted)
pka: 12.00±0.70(Predicted)

N-(5-methyl-1,2-oxazol-3-yl)-2-{6-oxo-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide Pricemore >>

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